N-(1-phenylethyl)-10H-phenothiazine-10-carboxamide

• IUPAC Name: N-(1-phenylethyl)phenothiazine-10-carboxamide
• InChI: InChI=1S/C21H18N2OS/c1-15(16-9-3-2-4-10-16)22-21(24)23-17-11-5-7-13-19(17)25-20-14-8-6-12-18(20)23/h2-15H,1H3,(H,22,24)
• InChI Key: VILKVBQVVXZVAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42
• Molecular Formula: C21H18N2OS
• Molecular Weight: 346.4 g/mol

Description

N-(1-phenylethyl)-10H-phenothiazine-10-carboxamide, commonly known as PEPA, is a synthetic compound that belongs to the phenothiazine family. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. PEPA has been shown to modulate the activity of ionotropic glutamate receptors, which are crucial for synaptic plasticity and learning and memory processes.

Mechanism of Action

PEPA binds to a specific site on AMPA receptors, known as the allosteric modulatory site. This binding enhances the activity of the receptor by increasing the probability of the receptor channel opening in response to glutamate binding. This leads to an increase in the amplitude and duration of excitatory postsynaptic currents (EPSCs), which are crucial for synaptic plasticity and learning and memory processes.
Biochemical and Physiological Effects:
PEPA has been shown to enhance long-term potentiation (LTP) in the hippocampus, a process that is essential for learning and memory. It has also been shown to improve spatial memory in rodents. Additionally, PEPA has been shown to have anxiolytic and antidepressant-like effects, possibly due to its effects on the glutamatergic system.

Advantages and Limitations for Lab Experiments

One advantage of using PEPA in lab experiments is its selectivity for AMPA receptors, which allows for specific modulation of these receptors without affecting other glutamate receptor subtypes. However, one limitation is that PEPA can only be used in vitro, as it does not cross the blood-brain barrier. This limits its potential applications in vivo.

Future Directions

1. Investigating the effects of PEPA on other glutamate receptor subtypes, such as NMDA and kainate receptors.
2. Developing more potent and selective modulators of AMPA receptors based on the structure of PEPA.
3. Examining the potential therapeutic applications of PEPA in neurological and psychiatric disorders, such as Alzheimer's disease and depression.
4. Studying the mechanisms underlying the anxiolytic and antidepressant-like effects of PEPA.
5. Investigating the potential use of PEPA as a tool for enhancing cognitive function in healthy individuals.

Scientific Research Applications

PEPA has been used in various scientific research studies to investigate its effects on ionotropic glutamate receptors, particularly AMPA receptors. Studies have shown that PEPA can selectively enhance the activity of AMPA receptors, leading to an increase in excitatory synaptic transmission and synaptic plasticity. This makes PEPA a useful tool for studying the underlying mechanisms of learning and memory processes.